Cas no 2171241-17-9 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid
• CAS No: 2171241-17-9
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5963049
• PubChem ID: 165812234
• Update Time: 2025-10-29

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid
• EN300-1564258
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}pentanoic acid
• 2171241-17-9

• Inchi： 1S/C25H26N4O5/c1-3-8-20(24(31)32)26-23(30)22-21(13-29(2)28-22)27-25(33)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-13,19-20H,3,8,14H2,1-2H3,(H,26,30)(H,27,33)(H,31,32)/t20-/m0/s1
• InChI Key： FEMDLNJUPASSEG-FQEVSTJZSA-N
• SMILES： O(C(NC1=CN(C)N=C1C(N[C@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 123Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid

Comprehensive Analysis of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid (CAS No. 2171241-17-9)

The compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid (CAS No. 2171241-17-9) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyrazole moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers often search for Fmoc-protected amino acids and peptide coupling reagents, highlighting the relevance of this compound in modern drug discovery and biotechnology.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and therapeutic peptides. The (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid plays a pivotal role in these applications, particularly in the synthesis of peptide-based drugs targeting cancer, metabolic disorders, and autoimmune diseases. Its CAS No. 2171241-17-9 is frequently queried in scientific databases, underscoring its importance in academic and industrial research.

The Fmoc group in this compound ensures selective deprotection during peptide chain elongation, a critical step in SPPS. This feature aligns with the growing interest in green chemistry and sustainable synthesis methods, as it minimizes side reactions and improves yield. Additionally, the pyrazole ring contributes to the compound's bioactivity, making it a subject of studies on enzyme inhibition and receptor binding.

From an SEO perspective, keywords like "Fmoc-protected peptides", "CAS 2171241-17-9 applications", and "peptide synthesis reagents" are highly searched, reflecting the compound's niche yet significant role. Its compatibility with automated peptide synthesizers further enhances its appeal in high-throughput drug development pipelines. Researchers also explore its potential in nanotechnology and targeted drug delivery, addressing contemporary challenges in precision medicine.

In summary, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}pentanoic acid (CAS No. 2171241-17-9) is a cornerstone in peptide chemistry, bridging gaps between organic synthesis and biomedical innovation. Its multifaceted applications and alignment with trending research topics ensure its continued relevance in scientific literature and laboratory protocols.